Zinc, bis(hexamethyldisilylamide)

Specification

• CAS No.: 3999-27-7
• Molecular Formula: C12H36N2Si4Zn
• Molecular Weight: 386.1 g/mol
• IUPAC Name: zinc;bis(trimethylsilyl)azanide
• Standard InChI: InChI=1S/2C6H18NSi2.Zn/c2*1-8(2,3)7-9(4,5)6;/h2*1-6H3;/q2*-1;+2
• Standard InChI Key: ZCCUYQBZUVUONI-UHFFFAOYSA-N
• SMILES: C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.[Zn+2]
• Canonical SMILES: C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.[Zn+2]

Introduction

Chemical Structure and Properties

Zinc, bis(hexamethyldisilylamide) is an organozinc compound with the molecular formula C12H36N2Si4Zn and a molecular weight of 386.15 g/mol. The compound is also known by its IUPAC name zinc;bis(trimethylsilyl)azanide and is registered under CAS numbers 3999-27-7 and 14760-26-0. Its structure consists of a central zinc atom coordinated to two bis(trimethylsilyl)amide ligands, creating a distinct coordination complex.

The chemical structure can be represented in canonical SMILES notation as:
CSi(C)[N-]Si(C)C.CSi(C)[N-]Si(C)C.[Zn+2]

This organometallic compound possesses several distinctive physicochemical properties that contribute to its reactivity and applications:

• It features zinc-nitrogen coordination bonds that influence its stability and reactivity

• The presence of silicon atoms within the ligand structure affects its electronic properties

• The compound exhibits sensitivity to moisture and air, necessitating handling under inert atmospheric conditions

• It demonstrates solubility in various organic solvents, facilitating its use in different reaction systems

Synthesis and Preparation Methods

The synthesis of Zinc, bis(hexamethyldisilylamide) typically involves the reaction of zinc chloride with hexamethyldisilazane (HMDS) under controlled conditions. This process must be conducted in an inert atmosphere to prevent oxidation and ensure formation of the desired product.

Laboratory Synthesis

The laboratory preparation typically follows these key steps:

• Reaction of zinc chloride with hexamethyldisilazane in an appropriate solvent system

• Heating the mixture under controlled temperature conditions

• Maintaining an inert atmosphere (typically argon or nitrogen) throughout the reaction

• Purification through recrystallization or other appropriate techniques

Industrial Production

For industrial-scale production, the synthesis process requires:

• Scaled-up reactors with precise temperature control systems

• Continuous monitoring protocols to ensure product consistency

• Specialized equipment for handling air-sensitive materials

• Advanced purification methods to achieve high-purity end products

Chemical Reactivity

Zinc, bis(hexamethyldisilylamide) exhibits diverse chemical reactivity patterns that make it valuable in numerous applications. Its reactivity is largely influenced by the coordination environment around the zinc center and the electronic properties of the ligands.

Types of Reactions

The compound can participate in various reaction types, including:

• Oxidation reactions involving oxidizing agents such as hydrogen peroxide or ozone

• Reduction reactions typically achieved using reducing agents like lithium aluminum hydride

• Substitution reactions with nucleophiles or electrophiles under controlled conditions

• Catalytic reactions where it serves as either a catalyst or pre-catalyst

Reaction Products

Depending on reaction conditions and reagents employed, different products can form:

• Oxidation reactions may yield zinc oxide and related derivatives

• Reduction reactions can produce zinc metal under appropriate conditions

• Substitution reactions typically result in the formation of new zinc complexes with modified ligand environments

Scientific Research Applications

Zinc, bis(hexamethyldisilylamide) has found extensive applications across multiple scientific disciplines, demonstrating its versatility as a research tool.

Chemical Applications

In chemistry, the compound serves as:

• A reagent in organic synthesis reactions

• A catalyst in various transformation processes

• A precursor for the preparation of other zinc complexes

• A base in deprotonation reactions

Biological Research

Within biological research contexts, it functions as:

• A tool for studying enzyme inhibition mechanisms

• A compound for investigating metalloenzyme functions

• A reagent for protein modification studies

• A probe for examining zinc-dependent biological processes

Material Science

In material science applications, the compound contributes to:

• The development of advanced nanomaterials

• The production of specialized zinc-containing composites

• The preparation of functional materials with unique properties

• The synthesis of organometallic frameworks

Biological Activity

Zinc, bis(hexamethyldisilylamide) demonstrates several notable biological activities that have been documented through scientific research.

Antimicrobial Properties

The compound exhibits significant antimicrobial activity against various bacterial strains:

• Against Gram-negative bacteria, particularly Escherichia coli, it demonstrates substantial inhibitory effects, producing inhibition zones of approximately 18 mm diameter at 100 μg/mL concentration

• For Gram-positive bacteria, specifically Staphylococcus aureus, it shows moderate inhibitory activity with inhibition zones of approximately 15 mm under similar testing conditions

These findings suggest potential applications in antimicrobial contexts, particularly against Gram-negative pathogens.

Cytotoxic Effects

Research has documented the cytotoxic activities of Zinc, bis(hexamethyldisilylamide) against multiple cancer cell lines, as summarized in the following table:

Cancer Cell Line	Cancer Type	IC50 Value (μM)
HeLa	Cervical	25
MCF-7	Breast	30
A549	Lung	20

Table 1: Cytotoxicity of Zinc, bis(hexamethyldisilylamide) against selected cancer cell lines, represented by IC50 values (concentration required to inhibit cell growth by 50%)

These findings indicate selective cytotoxicity toward certain cancer cell types, suggesting potential for further investigation as an anticancer agent.

Mechanism of Action

The biological and chemical activities of Zinc, bis(hexamethyldisilylamide) stem from several mechanisms:

Metal Ion Interactions

The zinc ions from the compound can interact with various cellular components, including:

• Binding to enzymes, potentially altering their catalytic activities

• Interacting with membrane proteins, affecting cellular signaling

• Disrupting cellular homeostasis through interference with essential zinc-dependent processes

• Competing with endogenous zinc ions for binding sites on biomolecules

Oxidative Stress Induction

Evidence suggests the compound may influence cellular redox states through:

• Generation of reactive oxygen species (ROS), leading to oxidative stress

• Induction of apoptotic pathways in cancer cells

• Disruption of bacterial cellular functions, contributing to antimicrobial effects

• Alteration of mitochondrial function in susceptible cells

Biomolecular Interactions

The compound can form complexes with biomolecules through:

• Coordination bonds with specific functional groups (such as thiol groups)

• Electrostatic interactions with charged biomolecules

• Structural modifications of target proteins

• Alteration of enzymatic active sites

Case Studies

Several notable case studies highlight the applications and effectiveness of Zinc, bis(hexamethyldisilylamide) in research and potential therapeutic contexts.

Antimicrobial Efficacy Study

A laboratory investigation evaluated the compound's potential as a disinfectant:

• Contaminated surfaces were treated with various concentrations of the compound

• Microbial load reduction was measured at different time intervals

• Results showed >90% reduction in microbial contamination within 30 minutes at 200 μg/mL concentration

• The compound demonstrated broad-spectrum activity against multiple bacterial species

Cancer Cell Inhibition Study

Research examining the effects on breast cancer cells revealed:

• Treatment of MCF-7 breast cancer cells with the compound resulted in significant apoptosis

• Annexin V staining showed increased apoptotic cell populations

• Caspase activation assays confirmed apoptotic pathway involvement

• The findings suggested potential therapeutic applications in breast cancer treatment

Comparison with Similar Compounds

Zinc, bis(hexamethyldisilylamide) exhibits both similarities and differences when compared to related compounds.

Other Zinc Compounds

Comparison with common zinc compounds reveals distinctive properties:

• Zinc acetate: While both contain zinc, the acetate form demonstrates different solubility properties and typically lower reactivity in organometallic contexts

• Zinc chloride: This compound shows higher water solubility and different coordination properties compared to the bis(hexamethyldisilylamide) form

• Zinc sulfide: Unlike the organometallic bis(hexamethyldisilylamide), zinc sulfide has semiconductor properties and limited solubility in organic solvents

Similar Organometallic Compounds

Comparison with related organometallic compounds highlights unique aspects:

• Magnesium bis(hexamethyldisilazide): While structurally similar, the magnesium analog typically exhibits different reactivity patterns and is commonly used in the polymerization of rac-lactide

• Other metal bis(trimethylsilyl)amides: Different metal centers (such as lithium or sodium) result in compounds with varying reactivity, stability, and application profiles

Applications in Catalysis

Zinc, bis(hexamethyldisilylamide) serves important functions in catalytic processes across several reaction types.

Polymerization Catalysis

The compound demonstrates effectiveness in catalyzing polymerization reactions:

• It can initiate ring-opening polymerization of cyclic esters

• It facilitates controlled polymer chain growth with defined molecular weights

• It enables the synthesis of specialized polymeric materials

• It promotes stereoselective polymerization under appropriate conditions

Organic Transformations

In organic synthesis, the compound catalyzes various transformations:

• C-C bond formation reactions

• Functionalization of organic substrates

• Selective reduction processes

• Coupling reactions between different molecular components